2-[1-(2,2-Diphenylacetyl)azetidin-3-yl]-6-(pyridin-4-yl)-2,3-dihydropyridazin-3-one
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Description
2-[1-(2,2-Diphenylacetyl)azetidin-3-yl]-6-(pyridin-4-yl)-2,3-dihydropyridazin-3-one is a useful research compound. Its molecular formula is C26H22N4O2 and its molecular weight is 422.488. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial and Antituberculosis Activities
Research has shown that analogues of the compound, including azetidinone derivatives, have been synthesized and examined for their antimicrobial activity against various bacterial and fungal strains. Specifically, they have demonstrated in vitro antituberculosis activity against Mycobacterium tuberculosis. This suggests potential applications in designing antibacterial and antituberculosis drugs (Chandrashekaraiah et al., 2014).
Antidepressant and Nootropic Agents
Some derivatives of this compound have been investigated for their antidepressant activity, with certain variants exhibiting significant antidepressant effects. Furthermore, these derivatives have shown promising nootropic activity, suggesting their potential use in treating cognitive disorders (Thomas et al., 2016).
Hydrolytic Cleavage Studies
Studies on the hydrolysis of related azetidin-2-ones have revealed interesting chemical behaviors, including the fragmentation of the β-lactam ring. This has implications for understanding the chemical properties and potential chemical applications of these compounds (Upadhyaya & Mehrotra, 1988).
Antimicrobial Screening
Newly synthesized derivatives, including 2-azetidinones derived from pyrazin dicarboxylic acid, have been shown to exhibit excellent antibacterial and antifungal activities, highlighting their potential as antimicrobial agents (Ayyash & Habeeb, 2019).
Antioxidant and Anti-inflammatory Activities
Some derivatives, such as pyrimidine-2-thiol derivatives, have shown significant antioxidant and anti-inflammatory activities. This indicates their potential application in therapeutic areas requiring anti-inflammatory and antioxidant properties (Shehab et al., 2018).
Synthesis and Characterization
Studies have also focused on the synthesis and characterization of azetidinone and related derivatives. These include exploring their chemical structures and properties, which is crucial for understanding their potential applications in various fields (Shah et al., 2014).
Anticancer Activities
Research into diphenyl 1-(pyridin-3-yl)ethylphosphonates, a related class of compounds, has shown that they possess significant anticancer activities against various cell lines. This suggests potential applications in cancer therapy (Abdel-megeed et al., 2012).
Properties
IUPAC Name |
2-[1-(2,2-diphenylacetyl)azetidin-3-yl]-6-pyridin-4-ylpyridazin-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H22N4O2/c31-24-12-11-23(19-13-15-27-16-14-19)28-30(24)22-17-29(18-22)26(32)25(20-7-3-1-4-8-20)21-9-5-2-6-10-21/h1-16,22,25H,17-18H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XYWFAPGKKHEQJR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1C(=O)C(C2=CC=CC=C2)C3=CC=CC=C3)N4C(=O)C=CC(=N4)C5=CC=NC=C5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H22N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
422.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.